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Compound of Interest

Compound Name: Azido-C1-PEG4-C3-NH2

Cat. No.: B15073971 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

This document provides a detailed guide for the use of Azido-C1-PEG4-C3-NH2, a bifunctional

linker, in bioconjugation applications. This versatile reagent is particularly valuable in the

construction of complex biomolecules, including antibody-drug conjugates (ADCs) and

Proteolysis Targeting Chimeras (PROTACs). The linker features a terminal primary amine for

conjugation to carboxyl groups and a terminal azide for "click chemistry" reactions.[1][2] The

integrated polyethylene glycol (PEG) spacer enhances solubility and provides spatial

separation between the conjugated molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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